Cas no 1708268-75-0 (2-(2-aminoethyl)-6-(3-fluorophenyl)-2,3-dihydropyridazin-3-one)

2-(2-Aminoethyl)-6-(3-fluorophenyl)-2,3-dihydropyridazin-3-one is a fluorinated pyridazinone derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a 3-fluorophenyl substituent, which may enhance binding affinity and metabolic stability in biologically active molecules. Its dihydropyridazinone core offers a versatile scaffold for further functionalization, while the aminoethyl side chain provides a reactive handle for conjugation or derivatization. This structure is of interest in the development of enzyme inhibitors or receptor modulators due to its balanced lipophilicity and hydrogen-bonding capabilities. The fluorine atom may also influence electronic properties, making it a valuable intermediate for structure-activity relationship studies.
2-(2-aminoethyl)-6-(3-fluorophenyl)-2,3-dihydropyridazin-3-one structure
1708268-75-0 structure
Product Name:2-(2-aminoethyl)-6-(3-fluorophenyl)-2,3-dihydropyridazin-3-one
CAS No:1708268-75-0
MF:C12H12FN3O
MW:233.241585731506
CID:4772726
Update Time:2025-06-14

2-(2-aminoethyl)-6-(3-fluorophenyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Amino-ethyl)-6-(3-fluoro-phenyl)-2H-pyridazin-3-one
    • 2-(2-Aminoethyl)-6-(3-fluorophenyl)pyridazin-3(2H)-one
    • 2-(2-aminoethyl)-6-(3-fluorophenyl)-2,3-dihydropyridazin-3-one
    • Inchi: 1S/C12H12FN3O/c13-10-3-1-2-9(8-10)11-4-5-12(17)16(15-11)7-6-14/h1-5,8H,6-7,14H2
    • InChI Key: SIFUFZSBCWWRDA-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C1C=CC(N(CCN)N=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 354
  • XLogP3: 0.6
  • Topological Polar Surface Area: 58.7

2-(2-aminoethyl)-6-(3-fluorophenyl)-2,3-dihydropyridazin-3-one Pricemore >>

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Additional information on 2-(2-aminoethyl)-6-(3-fluorophenyl)-2,3-dihydropyridazin-3-one

Comprehensive Overview of 2-(2-aminoethyl)-6-(3-fluorophenyl)-2,3-dihydropyridazin-3-one (CAS No. 1708268-75-0)

2-(2-aminoethyl)-6-(3-fluorophenyl)-2,3-dihydropyridazin-3-one (CAS No. 1708268-75-0) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. The compound belongs to the dihydropyridazinone class, which is known for its diverse biological activities. Researchers are particularly interested in its fluorophenyl and aminoethyl moieties, which contribute to its binding affinity and selectivity in various biological targets.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on drug discovery and medicinal chemistry, where CAS No. 1708268-75-0 is often explored as a key intermediate or scaffold. Its 3-fluorophenyl group, in particular, is a hotspot for modifications aimed at optimizing pharmacokinetic properties. Questions like "What are the applications of fluorinated pyridazinones?" or "How does 2-(2-aminoethyl)-6-(3-fluorophenyl)-2,3-dihydropyridazin-3-one interact with enzymes?" are frequently searched, reflecting the compound's relevance in modern research.

The synthesis of 2-(2-aminoethyl)-6-(3-fluorophenyl)-2,3-dihydropyridazin-3-one typically involves multi-step organic reactions, including condensation and cyclization processes. Its dihydropyridazinone core is structurally analogous to several clinically approved drugs, making it a promising candidate for further development. Recent studies have highlighted its potential in modulating enzyme inhibition and receptor binding, areas that are critical in treating conditions such as inflammation and neurological disorders. Searches for "dihydropyridazinone derivatives in drug design" or "fluorophenyl-based bioactive molecules" underscore the compound's versatility.

From a structural-activity relationship (SAR) perspective, the aminoethyl side chain of CAS No. 1708268-75-0 offers opportunities for further functionalization, enabling researchers to fine-tune its biological effects. This adaptability is crucial in addressing challenges like drug resistance and off-target effects, which are common hurdles in pharmaceutical development. The compound's fluorine atom also plays a pivotal role in enhancing its lipophilicity and membrane permeability, traits highly valued in CNS-targeted therapies.

In addition to its pharmaceutical potential, 2-(2-aminoethyl)-6-(3-fluorophenyl)-2,3-dihydropyridazin-3-one is studied for its chemical properties, such as solubility and stability under physiological conditions. These characteristics are vital for formulating bioavailable drugs and are often discussed in forums focusing on preclinical research. Queries like "How to improve the solubility of dihydropyridazinones?" or "What are the stability challenges of fluorinated heterocycles?" reflect the practical considerations surrounding this compound.

Looking ahead, the exploration of CAS No. 1708268-75-0 is expected to expand, particularly in personalized medicine and targeted therapy. Its modular structure allows for the creation of derivatives tailored to specific diseases, aligning with the industry's shift toward precision medicine. As AI-driven drug discovery gains traction, compounds like 2-(2-aminoethyl)-6-(3-fluorophenyl)-2,3-dihydropyridazin-3-one will likely benefit from computational modeling to accelerate their development.

In summary, 2-(2-aminoethyl)-6-(3-fluorophenyl)-2,3-dihydropyridazin-3-one (CAS No. 1708268-75-0) represents a compelling area of research at the intersection of organic chemistry and pharmacology. Its structural complexity and functional diversity make it a valuable asset for scientists tackling unmet medical needs. With ongoing advancements in high-throughput screening and molecular design, this compound is poised to play a pivotal role in the next generation of therapeutics.

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